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Compound of Interest

Compound Name: 2-Cyanophenothiazine

Cat. No.: B030674

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Cyanophenothiazine (CAS No: 38642-74-9), a key intermediate in the
synthesis of various pharmaceutical compounds. This document is intended to serve as a
valuable resource for researchers, scientists, and professionals involved in drug development
and organic synthesis.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 2-Cyanophenothiazine,
compiled from various sources. These values are essential for understanding the compound's
behavior in different chemical and biological environments.
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Property Value Source(s)
Molecular Formula Ci13HsN2S [L121314151161 71
Molecular Weight 224.28 g/mol [B151617181e110]
Yellowish to amber to greenish
Appearance _ [1]21[6][8][11]
crystalline powder
177-181 °C, 191-193 °C, 191-
Melting Point (112131516181 2]

194 °C, 204 °C

Boiling Point (Predicted)

427.6 £ 34.0 °C at 760 mmHg

(41051810112

Density (Predicted)

1.38 £ 0.1 g/cm3

(4105181011 2]

Soluble in chloroform,

anhydrous ethanol, and

Solubilit 5][8][12][13
Y dimethyl sulfoxide; slightly Bl
soluble in water.
pKa (Predicted) -3.04 £ 0.20 [5I8191[12]
LogP (Predicted) 3.87 (XLOGP3), 2.14 (iLOGP) [O1[13]

Vapor Pressure (Predicted)

1.62E-07 mmHg at 25°C

[4](8]

Flash Point (Predicted)

212.4°C

[4](8]

Refractive Index (Predicted)

1.742

[4](8]

Experimental Protocols

Detailed experimental procedures are crucial for the replication and validation of scientific

findings. Below are methodologies for the synthesis of 2-Cyanophenothiazine and general

protocols for the determination of its key physicochemical properties.

Synthesis of 2-Cyanophenothiazine

A common method for the synthesis of 2-Cyanophenothiazine involves the reaction of 2-

chlorophenothiazine with a cyanide source.[14][15][16]
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Materials:

2-chlorophenothiazine

Copper(l) cyanide

N-methylpyrrolidinone (NMP) or other high-boiling organic solvent
Water

Sodium cyanide (for quenching)

Ethyl acetate

Ethanol

Activated charcoal

Hyflo (or other filter aid)

Procedure:

A mixture of 2-chlorophenothiazine, copper(l) cyanide, and N-methylpyrrolidinone is heated
at reflux for several hours.[14]

The reaction mixture is then cooled and quenched with water. Sodium cyanide may be
added at this stage.[14]

The crude product is extracted with an organic solvent, such as ethyl acetate.[14]
The combined organic layers are washed with water.[14]

The organic solution is dried and the solvent is removed by rotary evaporation to yield the
crude 2-Cyanophenothiazine.[14]

Purification of the crude product is achieved by recrystallization. This typically involves
dissolving the solid in a hot solvent like ethanol, treating with activated charcoal to remove
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colored impurities, filtering the hot solution through a filter aid, and then allowing the solution
to cool to induce crystallization.[14]

o The purified yellow crystals of 2-Cyanophenothiazine are collected by filtration and dried.
[14]

Determination of Physicochemical Properties

Standard laboratory techniques are employed to determine the physicochemical properties of
organic compounds like 2-Cyanophenothiazine.

Melting Point Determination: The melting point can be determined using a melting point
apparatus.[17] A small amount of the crystalline solid is packed into a capillary tube and heated
in the apparatus. The temperature range over which the solid melts is recorded.[17]

Boiling Point Determination (for liquids): While 2-Cyanophenothiazine is a solid at room
temperature, a general method for determining the boiling point of an organic liquid involves
simple distillation.[17] The liquid is heated in a flask, and the temperature of the vapor that
distills is measured.[17] For high-boiling point solids, specialized techniques would be required.

Solubility Determination: A qualitative assessment of solubility can be performed by adding a
small amount of 2-Cyanophenothiazine to a test tube containing the solvent of interest (e.g.,
water, ethanol, chloroform).[18] The mixture is agitated, and the degree of dissolution is
observed. For quantitative measurements, a saturated solution is prepared, and the
concentration of the dissolved solute is determined using an appropriate analytical method.

Visualizations

The following diagrams illustrate key processes related to 2-Cyanophenothiazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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